Cas no 897663-10-4 (Phenol, 2-(6-chloro-1,2,4-triazolo[3,4-a]phthalazin-3-yl)-)

• Product Name: Phenol, 2-(6-chloro-1,2,4-triazolo[3,4-a]phthalazin-3-yl)-
• CAS No: 897663-10-4
• MF: C₁₅H₉ClN₄O
• MW: 296.711161375046
• CID: 2139800
• Update Time: 2023-11-18

Phenol, 2-(6-chloro-1,2,4-triazolo[3,4-a]phthalazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1,2,4-triazolo[3,4-a]phthalazin-3-yl)Phenol
• CID 136398216
• Phenol, 2-(6-chloro-1,2,4-triazolo[3,4-a]phthalazin-3-yl)-

• Inchi： 1S/C15H9ClN4O/c16-13-9-5-1-2-6-10(9)14-17-18-15(20(14)19-13)11-7-3-4-8-12(11)21/h1-8,21H
• InChI Key： QHQINNGVKAXFAQ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2=NN=C(C3C=CC=CC=3O)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 385
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 7.87±0.35(Predicted)